Cas no 2089650-40-6 (4-(Hydrazinylmethyl)-2-methylpyridine 2hcl)

4-(Hydrazinylmethyl)-2-methylpyridine dihydrochloride is a versatile hydrazine derivative with applications in organic synthesis and pharmaceutical research. The compound features a pyridine core substituted with a hydrazinylmethyl group at the 4-position and a methyl group at the 2-position, enhancing its reactivity as a building block for heterocyclic compounds. The dihydrochloride salt form improves stability and solubility, facilitating handling in aqueous or polar solvent systems. This reagent is particularly useful in the preparation of hydrazone linkages, Schiff bases, and other nitrogen-containing scaffolds. Its well-defined structure and consistent purity make it a reliable choice for medicinal chemistry and catalyst development.
4-(Hydrazinylmethyl)-2-methylpyridine 2hcl structure
2089650-40-6 structure
Product Name:4-(Hydrazinylmethyl)-2-methylpyridine 2hcl
CAS No:2089650-40-6
MF:C7H13Cl2N3
MW:210.104219198227
CID:5039492
Update Time:2025-06-09

4-(Hydrazinylmethyl)-2-methylpyridine 2hcl Chemical and Physical Properties

Names and Identifiers

    • 4-(HYDRAZINYLMETHYL)-2-METHYLPYRIDINE 2HCL
    • 4-(Hydrazinylmethyl)-2-methylpyridine 2hcl
    • Inchi: 1S/C7H11N3.2ClH/c1-6-4-7(5-10-8)2-3-9-6;;/h2-4,10H,5,8H2,1H3;2*1H
    • InChI Key: YFEPSFMAALUQCY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N(CC1C=CN=C(C)C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 94.9
  • Topological Polar Surface Area: 50.9

4-(Hydrazinylmethyl)-2-methylpyridine 2hcl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB00927-1g
4-(hydrazinylmethyl)-2-methylpyridine dihydrochloride
2089650-40-6 95%
1g
$500 2023-09-07

Additional information on 4-(Hydrazinylmethyl)-2-methylpyridine 2hcl

Introduction to 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl (CAS No. 2089650-40-6)

4-(Hydrazinylmethyl)-2-methylpyridine 2HCl, identified by the Chemical Abstracts Service Number (CAS No.) 2089650-40-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl incorporates both hydrazine and methyl substituents, which are known to contribute to its unique chemical properties and reactivity.

The synthesis and application of 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl have been extensively explored in recent years, particularly in the development of novel pharmacological agents. Pyridine derivatives are widely recognized for their role as intermediates in the synthesis of various drugs, including antihypertensives, antivirals, and anticancer agents. The presence of the hydrazinylmethyl group in this compound suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery.

In the context of modern pharmaceutical research, 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl has been investigated for its potential role in modulating various disease pathways. Recent studies have highlighted its significance in the development of compounds that exhibit inhibitory effects on specific enzymes implicated in inflammatory and metabolic disorders. The compound's ability to interact with biological systems at a molecular level has positioned it as a candidate for further exploration in therapeutic strategies.

One of the most compelling aspects of 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl is its structural versatility, which allows for modifications that can enhance its pharmacological properties. Researchers have been particularly interested in exploring its derivatives to optimize bioavailability, target specificity, and overall efficacy. The hydrazinylmethyl group serves as a reactive site for further functionalization, enabling the creation of a diverse library of compounds that can be screened for biological activity.

The chemical properties of 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl, including its solubility, stability, and reactivity, have been thoroughly characterized. These properties are crucial for determining its suitability for various applications, such as in vitro assays, preclinical studies, and potential clinical trials. The compound's solubility profile, for instance, is an important factor to consider when formulating it into drug delivery systems designed for oral or injectable administration.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl and biological targets. Molecular modeling techniques have enabled researchers to predict how this compound might bind to specific enzymes or receptors, providing insights into its mechanism of action. Such computational studies are invaluable for guiding experimental design and optimizing drug candidates before they enter more costly and time-consuming phases of development.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl is no exception and has been the subject of several innovative research projects aimed at uncovering new therapeutic applications. For instance, preliminary studies suggest that this compound may have potential benefits in the treatment of neurological disorders by interacting with neurotransmitter systems. Such findings underscore the importance of continued research into this class of compounds.

From a synthetic chemistry perspective, 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl offers a unique challenge due to its reactive functional groups. The hydrazinylmethyl moiety requires careful handling during synthesis to prevent unwanted side reactions. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications. Techniques such as catalytic hydrogenation and protecting group strategies have been particularly useful in achieving these goals.

The safety profile of 4-(Hydrazinylmethyl)-2-methylpyridine 2HCl is another critical consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further toxicological assessments are necessary to fully understand its safety margins. These studies are essential for ensuring that any future drug candidates derived from this compound will be safe for human use.

In conclusion,4-(Hydrazinylmethyl)-2-methylpyridine 2HCl (CAS No. 2089650-40-6) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve,4-(Hydrazinylmethyl)-2-methylpyridine 2HCl is likely to play an increasingly important role in the development of novel therapeutic agents aimed at treating various human diseases.

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